1-(4-Ethenylpiperidin-4-yl)-3,5-dimethylpiperidine

• Molecular Formula: C14H26N2
• Molecular Weight: 222.37 g/mol
• IUPAC Name: 1-(4-ethenylpiperidin-4-yl)-3,5-dimethylpiperidine
• InChI: InChI=1S/C14H26N2/c1-4-14(5-7-15-8-6-14)16-10-12(2)9-13(3)11-16/h4,12-13,15H,1,5-11H2,2-3H3
• InChI Key: WCCUQNPNJWKUBI-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2(CCNCC2)C=C)C

Description

1-(4-Ethenylpiperidin-4-yl)-3,5-dimethylpiperidine is a bicyclic piperidine derivative characterized by a 3,5-dimethylpiperidine core fused with a 4-ethenyl-substituted piperidine ring.

Preparation Methods

The synthesis of 1-(4-Ethenylpiperidin-4-yl)-3,5-dimethylpiperidine can be achieved through several synthetic routes. One common method involves the cyclization of appropriate precursors under specific reaction conditions. For instance, the use of primary amines with diols catalyzed by a Cp*Ir complex has been reported to yield piperidine derivatives in good to excellent yields . Industrial production methods often involve continuous flow reactions and microwave irradiation to enhance efficiency and yield .

Chemical Reactions Analysis

1-(4-Ethenylpiperidin-4-yl)-3,5-dimethylpiperidine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents like lithium aluminum hydride. Substitution reactions often involve halogenation or alkylation. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has diverse applications in scientific research. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, piperidine derivatives are explored for their potential pharmacological activities, including anticancer, antimicrobial, and antimalarial properties . In the industry, they are used in the production of various pharmaceuticals and agrochemicals .

Mechanism of Action

The mechanism of action of 1-(4-Ethenylpiperidin-4-yl)-3,5-dimethylpiperidine involves its interaction with specific molecular targets and pathways. For instance, piperidine derivatives have been shown to inhibit certain enzymes or receptors, leading to their pharmacological effects. The exact molecular targets and pathways can vary depending on the specific derivative and its application .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Variations

Table 1: Key Structural Features and Properties of Analogs

Compound Name	Substituents/Modifications	Molecular Weight	Key Properties/Applications	Evidence ID
1-(4-Ethenylpiperidin-4-yl)-3,5-dimethylpiperidine	3,5-dimethylpiperidine + 4-ethenylpiperidine	~223.36*	Potential reactivity via ethenyl group; possible use in catalysis or drug design	N/A
1-(4-tert-Butylphenoxybutyl)-3,5-dimethylpiperidine hydrogen oxalate	4-tert-butylphenoxybutyl + 3,5-dimethylpiperidine	407.54	Dual-target ligand; crystalline solid (m.p. 170–172°C)
1-(Dinaphthodioxaphosphepin-4-yl)-3,5-dimethylpiperidine	Dioxaphosphepin ring + 3,5-dimethylpiperidine	421.52 (98% ee)	Organocatalyst for asymmetric synthesis
1-[(4-Methoxyphenyl)sulfonyl]-3,5-dimethylpiperidine	4-methoxyphenylsulfonyl + 3,5-dimethylpiperidine	~283.38*	Enhanced solubility; sulfonyl group modifies bioactivity
1-[4-(2-Methoxy-4-propenylphenoxy)butyl]-3,5-dimethylpiperidine	Propenylphenoxybutyl + 3,5-dimethylpiperidine	~387.52*	Aromatic ether substituents; potential pharmacological activity

*Calculated based on molecular formula.

Key Observations:

• Substituent Effects: Ethenyl Group: The target compound’s ethenyl group may enhance reactivity in cycloaddition or polymerization reactions compared to saturated analogs like 3,5-dimethylpiperidine (MW 113.2) . Aromatic Moieties: Phenoxybutyl () and propenylphenoxy () substituents introduce aromaticity and bulk, likely improving binding affinity in ligand-receptor interactions .

• Applications :

  • Catalysis : The dioxaphosphepin-containing analogs (Evidences 6–7) demonstrate high enantioselectivity (up to 99% ee), suggesting the target compound could serve in asymmetric catalysis if functionalized similarly .
  • Pharmaceuticals : The hydrogen oxalate salt () highlights the utility of piperidine derivatives in dual-target ligand development, possibly for neurological or anticancer therapies .